4-Cyclopropoxy-5-methylpicolinic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO3/c1-6-5-11-8(10(12)13)4-9(6)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,12,13)
• InChI Key: RRTSWDYPVLBYKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1OC2CC2)C(=O)O

Description

4-Cyclopropoxy-5-methylpicolinic acid is a pyridine-based carboxylic acid derivative featuring a cyclopropoxy substituent at the 4-position and a methyl group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-5-methylpicolinic acid can be achieved through several methods. One common approach involves the cyclopropanation of 5-methylpicolinic acid, followed by the introduction of the cyclopropoxy group. The reaction typically requires the use of cyclopropyl bromide and a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF). The reaction is carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-5-methylpicolinic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-Cyclopropoxy-5-methylpicolinic acid .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-5-methylpicolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at the cyclopropoxy or methyl positions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like sodium azide or sodium methoxide in polar aprotic solvents.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-5-methylpicolinic acid has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form complexes with transition metals.

Biology: The compound is studied for its potential as a bioactive molecule with antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the synthesis of advanced materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-methylpicolinic acid involves its interaction with specific molecular targets. In biological systems, it can bind to metal ions, forming stable complexes that inhibit the activity of metalloenzymes. This inhibition can disrupt essential biochemical pathways, leading to antimicrobial or anticancer effects. The compound’s ability to chelate metal ions also plays a role in its therapeutic potential .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

The pharmacological and physicochemical properties of 4-Cyclopropoxy-5-methylpicolinic acid can be contextualized by comparing it to structurally similar compounds, including substituted picolinic acids, pyrimidine derivatives, and related intermediates. Below is a detailed analysis:

Comparison with 4-(4-Aminophenoxy)-N-methylpicolinamide

• Structural Differences: 4-Cyclopropoxy-5-methylpicolinic acid has a cyclopropoxy group at the 4-position and a carboxylic acid group at the 2-position. In contrast, 4-(4-Aminophenoxy)-N-methylpicolinamide (compound 4 in ) features an aminophenoxy substituent and an N-methylamide group .
• Synthesis: Both compounds likely share synthesis pathways involving halogen displacement (e.g., 4-chloro precursors reacting with phenols or cyclopropanol derivatives). highlights refluxing chlorobenzene with nitro-phenol derivatives for 30 hours to form nitro intermediates, suggesting analogous conditions for introducing the cyclopropoxy group .
• Reactivity: The cyclopropoxy group’s steric bulk may reduce nucleophilic substitution reactivity compared to the aminophenoxy group, which is more electron-rich due to the amino moiety.

Comparison with 2-Chloro-6-methylpyrimidine-4-carboxylic Acid

• Structural Differences :
  • 2-Chloro-6-methylpyrimidine-4-carboxylic acid () is a pyrimidine derivative with chlorine and methyl substituents, whereas 4-Cyclopropoxy-5-methylpicolinic acid is a pyridine derivative .
• The chlorine atom in the pyrimidine compound increases electrophilicity, making it more reactive in substitution reactions than the cyclopropoxy group, which is stabilized by its three-membered ring.
• Safety Profile: While safety data for 4-Cyclopropoxy-5-methylpicolinic acid are unavailable, the 100% concentration and handling precautions noted for 2-Chloro-6-methylpyrimidine-4-carboxylic acid () suggest stringent safety protocols for halogenated analogs .

Data Tables

Research Findings and Implications

• Steric Effects : The cyclopropoxy group in 4-Cyclopropoxy-5-methylpicolinic acid may limit its utility in reactions requiring planar transition states but enhance stability against enzymatic degradation.
• Electron Withdrawing vs. Donating Groups : Compared to the electron-withdrawing chlorine in 2-Chloro-6-methylpyrimidine-4-carboxylic acid, the cyclopropoxy group is mildly electron-donating, which could modulate acidity of the carboxylic acid group.
• Synthetic Challenges: suggests that extended reaction times (e.g., 30 hours) are required for nitro-phenol coupling, implying similar patience may be needed for cyclopropoxy introduction .